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Compound of Interest

Compound Name: 3-Methylbenzophenone

Cat. No.: B1359932

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the safe handling and appropriate
storage of 3-Methylbenzophenone (CAS No. 643-65-2). Adherence to these protocols is
crucial for ensuring laboratory safety and maintaining the integrity of the compound for
research and development purposes.

Physical and Chemical Properties

Proper handling and storage procedures are directly related to the physical and chemical
properties of a substance. The following table summarizes the key properties of 3-
Methylbenzophenone.
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Property Value Source

Molecular Formula C14H120 [1112]

Molecular Weight 196.24 g/mol [1][2]
Clear, slightly yellow to
greenish liquid or light green

Appearance liquid. Also described as a [11[3114]
white to off-white crystalline
powder.

Odor Slight aromatic odor [1]

N ) 183 - 185 °C @ 16 mmHg; 317

Boiling Point [3114]

°C
) ) Not available (liquid at room

Melting Point ) [3]
temperature is common)

Flash Point > 112 °C (> 233.6 °F) [3]

Density 1.093 - 1.095 g/cm3 @ 20°C [41[5]
Insoluble in water. Soluble in

Solubility organic solvents like ethanol [1114]
and acetone.

- Stable under normal conditions
Stability [11[3]

and temperatures.

Safety and Hazard Information

3-Methylbenzophenone is a chemical that requires careful handling to avoid potential health

risks.

Hazard Statements:

o May cause skin irritation.

e May cause serious eye irritation.
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May cause respiratory irritation.

May be harmful if swallowed.

May cause damage to organs through prolonged or repeated exposure.[2][4]

Toxic to aquatic life with long-lasting effects.[2]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

Wash skin thoroughly after handling.[6]

Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

Store in a well-ventilated place. Keep container tightly closed.[3][4]

Experimental Protocols

The following are detailed protocols for common laboratory procedures involving 3-
Methylbenzophenone.

3.1. Personal Protective Equipment (PPE) Protocol

A foundational step before handling 3-Methylbenzophenone is ensuring adequate personal
protection.

Required Personal Protective Equipment

Before Handling Don Lab Coat Wear _ (Chemical Safety Goggles | Wear Nitrile or Neoprene Gloves
3-Methylbenzophenone (EN 166 compliant) (check manufacturer's compatibility data),

Click to download full resolution via product page

Caption: Personal Protective Equipment Workflow.
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3.2. Weighing and Dispensing Protocol (for liquid form)
Accurate and safe weighing is critical for experimental reproducibility.
e Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and free of
clutter.

o Place a calibrated analytical balance inside the fume hood.

o Have absorbent pads ready to place under the weighing vessel to contain any potential
spills.

e Procedure:

o

Tare a clean, dry, and sealed container (e.g., a vial with a screw cap) on the analytical
balance.

o

Using a clean glass pipette or syringe, carefully transfer the desired amount of 3-
Methylbenzophenone into the tared container.

o

Avoid splashing. Dispense the liquid slowly against the inner wall of the container.

[¢]

Securely close the container immediately after dispensing.

[¢]

Record the final weight.
e Post-Procedure:

o Clean any minor drips or spills within the fume hood immediately using an appropriate
absorbent material.

o Wipe the exterior of the container to remove any residual chemical.

o Dispose of the pipette or syringe and any contaminated materials in the designated
chemical waste container.
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3.3. Solution Preparation Protocol

This protocol outlines the steps for safely preparing a solution of 3-Methylbenzophenone.

1. Weigh 3-Methylbenzophenone
in a sealed container
(inside fume hood)

'

2. Add appropriate organic solvent
(e.g., ethanol, acetone)
to a separate flask

i

3. Slowly transfer the weighed
3 nt

-Methylbenzophenone into the solve

i

4. Mix gently until dissolved
(use magnetic stirrer if necessary)

5. Adjust to final volume
with solvent

@. Label the solution clearly and store appropriate@

End: Solution Ready
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Caption: Solution Preparation Workflow.

Handling and Storage Recommendations

Proper handling and storage are paramount to maintaining the chemical's stability and ensuring
a safe laboratory environment.

4.1. Handling

» Ventilation: Always handle 3-Methylbenzophenone in a well-ventilated area, preferably
within a chemical fume hood.[7]

e Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[3] Do not
breathe mist, vapors, or spray.[3]

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.[6] Remove and wash contaminated clothing before reuse.[6]

o Spills: In case of a spill, absorb the material with an inert absorbent such as sand, silica gel,
or sawdust.[3] Collect the absorbed material into a suitable, closed container for disposal.[3]
Prevent the chemical from entering the environment.[3]

4.2. Storage

Container: Keep the container tightly closed when not in use.[3][4]

Conditions: Store in a cool, dry, and well-ventilated place.[3][4] Room temperature storage is
generally recommended.[1][8]

Incompatibilities: Store away from strong oxidizing agents.[3][5]

Labeling: Ensure all containers are clearly and accurately labeled.

Caption: Key Storage Requirements.

Disposal Considerations
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Dispose of 3-Methylbenzophenone and its containers in accordance with local, regional, and
national regulations. Do not allow the chemical to be released into the environment.[3]
Contaminated packaging should be treated as the chemical itself.

This document is intended for informational purposes only and does not supersede any
regulatory requirements or institutional safety protocols. Always consult the most recent Safety
Data Sheet (SDS) for 3-Methylbenzophenone before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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